![molecular formula C8H11BrN2 B1450205 1-(5-Bromo-4-methylpyridin-2-yl)ethan-1-amine CAS No. 1270387-03-5](/img/structure/B1450205.png)
1-(5-Bromo-4-methylpyridin-2-yl)ethan-1-amine
Overview
Description
1-(5-Bromo-4-methylpyridin-2-yl)ethan-1-amine, also known as 5-Bromo-4-methylpyridine, is an organic compound with a variety of uses in scientific research. It is a heterocyclic aromatic compound, meaning that it contains a ring of atoms with alternating single and double bonds. 5-Bromo-4-methylpyridine has been used in the synthesis of a variety of compounds and has been studied for its biochemical and physiological effects.
Scientific Research Applications
Structural Characterization and Derivatives
- Structural Characterization of Polymorphs and Derivatives : Research by Böck et al. (2020) describes the structural characterization of polymorphs of 1-(4-methylpyridin-2-yl)thiourea and derived 2-aminothiazoles. These compounds are relevant due to their distinct intermolecular hydrogen bonding patterns and potential in various chemical applications (Böck et al., 2020).
Synthesis and Reactivity
Efficient Synthesis and Quantum Mechanical Investigations : Ahmad et al. (2017) conducted a study on the palladium-catalyzed synthesis of novel pyridine derivatives using 5-bromo-2-methylpyridin-3-amine. This research includes density functional theory (DFT) studies to understand the molecular orbitals and reactivity indices of these derivatives (Ahmad et al., 2017).
Amination with Potassium Amide : Streef and Hertog (2010) investigated the amination of dibromopyridines, which is closely related to the chemical structure of interest. This study provides insights into the mechanisms and end-products of such aminations (Streef & Hertog, 2010).
Palladium-Catalyzed Imine Hydrolysis : A study by Ahmad et al. (2019) explored the reaction of 4-methylpyridin-2-amine with other compounds, providing valuable information on the palladium-catalyzed hydrolysis of imines, which is relevant to understanding the reactivity of similar compounds (Ahmad et al., 2019).
properties
IUPAC Name |
1-(5-bromo-4-methylpyridin-2-yl)ethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11BrN2/c1-5-3-8(6(2)10)11-4-7(5)9/h3-4,6H,10H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULAILKBWHOOVHP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=C1Br)C(C)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11BrN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(5-Bromo-4-methylpyridin-2-yl)ethan-1-amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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